Cas no 825633-21-4 (Ethanone, 1-[4-(4-acetylbenzoyl)-1-phenyl-1H-pyrazol-3-yl]-)

• Product Name: Ethanone, 1-[4-(4-acetylbenzoyl)-1-phenyl-1H-pyrazol-3-yl]-
• CAS No: 825633-21-4
• MF: C₂₀H₁₆N₂O₃
• MW: 332.352644920349
• CID: 688191
• PubChem ID: 71418101
• Update Time: 2025-04-19

Ethanone, 1-[4-(4-acetylbenzoyl)-1-phenyl-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(4-acetylbenzoyl)-1-phenyl-1H-pyrazol-3-yl]-
• 1-[4-(3-acetyl-1-phenylpyrazole-4-carbonyl)phenyl]ethanone
• 1-[4-(4-Acetylbenzoyl)-1-phenyl-1H-pyrazol-3-yl]ethan-1-one
• 1-(4-(3-Acetyl-1-phenyl-1H-pyrazole-4-carbonyl)phenyl)ethanone
• DTXSID50837429
• 825633-21-4

• Inchi： 1S/C20H16N2O3/c1-13(23)15-8-10-16(11-9-15)20(25)18-12-22(21-19(18)14(2)24)17-6-4-3-5-7-17/h3-12H,1-2H3
• InChI Key： RTWAOJNJXYQCEE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(C)=O)=CC=1)C1=CN(C2C=CC=CC=2)N=C1C(C)=O

Computed Properties

• Exact Mass: 332.11609238g/mol
• Monoisotopic Mass: 332.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69Ų